Cas no 2138406-55-8 (1-Methyl-4-(prop-2-yn-1-yl)piperidine-4-carboxylic acid)

• Product Name: 1-Methyl-4-(prop-2-yn-1-yl)piperidine-4-carboxylic acid
• CAS No: 2138406-55-8
• MF: C₁₀H₁₅NO₂
• MW: 181.231602907181
• CID: 6069393
• PubChem ID: 165457994
• Update Time: 2025-06-11

1-Methyl-4-(prop-2-yn-1-yl)piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-739863
• 2138406-55-8
• 1-methyl-4-(prop-2-yn-1-yl)piperidine-4-carboxylic acid
• 1-Methyl-4-(prop-2-yn-1-yl)piperidine-4-carboxylic acid

• Inchi： 1S/C10H15NO2/c1-3-4-10(9(12)13)5-7-11(2)8-6-10/h1H,4-8H2,2H3,(H,12,13)
• InChI Key： PBXWHOUCDNMEJO-UHFFFAOYSA-N
• SMILES： OC(C1(CC#C)CCN(C)CC1)=O

Computed Properties

• Exact Mass: 181.110278721g/mol
• Monoisotopic Mass: 181.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 40.5Ų

Additional information on 1-Methyl-4-(prop-2-yn-1-yl)piperidine-4-carboxylic acid

Comprehensive Overview of 1-Methyl-4-(prop-2-yn-1-yl)piperidine-4-carboxylic acid (CAS No. 2138406-55-8)

1-Methyl-4-(prop-2-yn-1-yl)piperidine-4-carboxylic acid (CAS No. 2138406-55-8) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features. The compound belongs to the class of piperidine derivatives, which are widely explored for their potential applications in drug discovery and medicinal chemistry. Its molecular structure combines a piperidine ring with a propargyl group and a carboxylic acid functionality, making it a versatile intermediate for further chemical modifications.

In recent years, the demand for piperidine-based compounds has surged, driven by their role in the development of central nervous system (CNS) therapeutics and enzyme inhibitors. Researchers are particularly interested in 1-Methyl-4-(prop-2-yn-1-yl)piperidine-4-carboxylic acid due to its potential as a building block for neuroactive agents and anti-inflammatory drugs. The propargyl group in its structure offers opportunities for click chemistry applications, a technique widely used in bioconjugation and drug delivery systems.

The compound's CAS No. 2138406-55-8 is frequently searched in academic databases and chemical supplier catalogs, reflecting its growing relevance in high-throughput screening and combinatorial chemistry. Its synthesis typically involves multistep organic reactions, including alkylation and carboxylation processes, which are optimized for high yield and purity. Analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its structural integrity.

From an industrial perspective, 1-Methyl-4-(prop-2-yn-1-yl)piperidine-4-carboxylic acid is often discussed in the context of green chemistry and sustainable synthesis. With increasing regulatory focus on environmentally friendly processes, researchers are exploring catalytic methods to produce this compound with minimal waste. This aligns with broader trends in the chemical industry, where atom economy and renewable feedstocks are prioritized.

The compound's potential applications extend to material science, where its rigid piperidine core and functional groups can contribute to the design of advanced polymers and coordination complexes. Its compatibility with metal-organic frameworks (MOFs) is another area of active investigation, particularly for gas storage and separation technologies. These interdisciplinary applications highlight its versatility beyond traditional pharmaceutical uses.

In summary, 1-Methyl-4-(prop-2-yn-1-yl)piperidine-4-carboxylic acid (CAS No. 2138406-55-8) represents a compelling case study in modern chemical research. Its structural complexity, synthetic accessibility, and multifunctional nature make it a valuable candidate for diverse scientific explorations. As interest in tailor-made heterocycles and bioactive scaffolds continues to rise, this compound is poised to remain a focal point in both academic and industrial settings.